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Compound of Interest

Compound Name: Methoxypropanol

Cat. No.: B072326

An In-depth Technical Guide to 1-Methoxy-2-propanol: Chemical Properties and Structure

Abstract

This technical guide provides a comprehensive overview of the chemical structure, properties,
and experimental protocols related to 1-methoxy-2-propanol (also known as propylene glycol
monomethyl ether, PGME). It is intended for researchers, scientists, and professionals in drug
development and chemical manufacturing. This document consolidates critical data on its
physicochemical, thermodynamic, and toxicological properties, presenting them in accessible
tables. Furthermore, it outlines standard experimental methodologies for its synthesis and
analysis and employs visual diagrams to illustrate key processes and structures, adhering to
specified technical guidelines.

Chemical Structure and Identification

1-methoxy-2-propanol is a colorless, flammable liquid belonging to the glycol ether family.[1] Its
structure consists of a propane backbone with a methoxy group at position 1 and a hydroxyl
group at position 2. It is produced primarily as a racemic mixture.

The chemical identity and key identifiers for 1-methoxy-2-propanol are summarized in Table 1.

Table 1: Chemical Identifiers for 1-Methoxy-2-propanol
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Identifier Value Reference
IUPAC Name 1-methoxypropan-2-ol [2]
Molecular Formula CaH1002 [2][3]
Molecular Weight 90.12 g/mol [2][4]

CAS Number 107-98-2 [2][3]

EC Number 203-539-1 [2][5]
SMILES CC(COC)0 [2]

InChi Key ARXJGSRGQADJSQ- e

UHFFFAOYSA-N

| Synonyms | Propylene glycol monomethyl ether (PGME), a-Propylene glycol monomethyl
ether, Dowanol PM |[3][€] |

Caption: 2D chemical structure of 1-methoxy-2-propanol.

Physicochemical Properties

1-methoxy-2-propanol is a clear, colorless liquid with a mild, ethereal odor.[1][2] It is completely
miscible with water and many organic solvents.[7][8] This high solubility in both aqueous and
organic media makes it a versatile solvent and coupling agent in various industrial applications.

[°]

Table 2: Physical and Chemical Properties of 1-Methoxy-2-propanol
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Property Value Unit Conditions Reference
Colorless .
Appearance L - Ambient [2][4]
liquid
Mild, ethereal,
Odor _ - - [2][10][11]
sweetish
Boiling Point 118-121 °C 760 mmHg [4171112]
Melting Point -95 to -97 °C - [71[81[13]
Density 0.916 - 0.924 g/mL 25 °C [4][10][14]
Vapor Pressure 10.9-12.5 mmHg 25°C [21[4][13]
Vapor Density 3.11-3.12 (Air=1.0) - [41071114]
- Completely
Water Solubility o - 20 °C [71[12]
miscible
Refractive Index 1.403 - 1.407 n20/D 20 °C [10][12][13]
Viscosity 1.81-1.90 cP (mPa:s) 20 °C [8][11][12]
Surface Tension 27.00 dyn/cm - [12]

| Partition Coefficient (log P) | <1|-]20 °C |[7] ]

Thermodynamic and Spectroscopic Data

The thermodynamic properties of 1-methoxy-2-propanol are crucial for process design and

safety assessments. Spectroscopic data are vital for its identification and quantification.

Table 3: Thermodynamic Properties of 1-Methoxy-2-propanol
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Property Value Unit Reference
Flash Point (Closed

31.1-33 °C [71[11]
Cup)
Flash Point (Open

36 °C [8]
Cup)
Autoignition

278 °C (532 °F) [14]
Temperature
Molar Heat of

32.64 kJ/mol [9]

Vaporization

| Specific Heat Capacity | 49.5 | cal/mol-K |[12] |
Spectroscopic Data:

 IH NMR, 13C NMR, IR, and Mass Spectrometry data are available for 1-methoxy-2-propanol
and serve as fingerprints for its identification.[3][15][16] These spectra are crucial for quality
control and research applications. For instance, 'H NMR spectroscopy can be used to
distinguish between the primary (1-methoxy-2-propanol) and secondary (2-methoxy-1-
propanol) alcohol isomers.[15]

Safety and Toxicology

1-methoxy-2-propanol is classified as a flammable liquid and can cause drowsiness or
dizziness upon exposure.[5][17] While considered less toxic than ethylene glycol ethers,

appropriate safety precautions are necessary.[9][18]

Table 4: Safety and Flammability Data

© 2025 BenchChem. All rights reserved. 4 /10 Tech Support


https://www.chemicalbook.com/msds/1-methoxy-2-propanol.htm
https://pim-resources.coleparmer.com/sds/92566.pdf
https://www.chembk.com/en/chem/1-Methoxy-2-propanol
https://www.sigmaaldrich.com/SG/en/product/sial/484407
https://www.chembk.com/en/chem/1-Methoxy-2-propanol
https://www.stenutz.eu/chem/solv6.php?name=1-methoxy-2-propanol
https://webbook.nist.gov/cgi/cbook.cgi?ID=C107982&Mask=200
https://m.chemicalbook.com/SpectrumEN_107-98-2_1hnmr.htm
https://webbook.nist.gov/cgi/cbook.cgi?ID=C107982&Type=IR-SPEC&Index=0
https://m.chemicalbook.com/SpectrumEN_107-98-2_1hnmr.htm
https://www.pentachemicals.eu/data/Bezpecnostni_listy/en/1-methoxy-2-propanol_1140_1.0.pdf
https://nextsds.com/sds/en/281331501257915/1-methoxy-2-propanol
https://www.chemicalbook.com/article/uses-and-toxicity-of-1-methoxy-2-propanol.htm
https://www.chemicalbook.com/article/introduction-of-1-methoxy-2-propanol.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072326?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Parameter Value Unit Reference

Lower Explosive

1.48 - 1.6 % (V 41[7
Limit (LEL) 6 (V) [417]
Upper Explosive Limit

13.74 - 18.8 % (V) [417
(UEL)
UN Number 3092 - [2]

| GHS Hazard Statements | H226, H336 | - |[5][17] |

Toxicological Profile: Exposure can cause irritation to the skin, eyes, and respiratory tract.[2]
[19] High concentrations of vapor may lead to central nervous system effects such as
dizziness, drowsiness, and headache.[9][11][20] The alpha-isomer (1-methoxy-2-propanol) is
considered to have low toxicity, whereas the beta-isomer (2-methoxy-1-propanol), which may
be present as an impurity, is associated with higher toxicity.[20][21]

Table 5: Toxicological Data | Endpoint | Species | Value | Reference | | :--- | :--- | :-=-- | :--- | | LDso
(Oral) | Rat | 4,016 - 5,660 | mg/kg |[7][9] | | LDso (Oral) | Mouse | 11,700 | mg/kg |[11] | | LCso
(Inhalation) | Rat | 7,000 - 10,000 | ppm /5-6 h [[7][9] | | TLV-TWA (ACGIH) | Human | 100 | ppm
|[10] | | STEL (ACGIH) | Human | 150 | ppm [[10] |

Experimental Protocols
Synthesis of 1-Methoxy-2-propanol

The primary industrial method for synthesizing 1-methoxy-2-propanol is the reaction of
propylene oxide with methanol.[8][22] The reaction is typically base-catalyzed, which favors the
formation of the desired primary alcohol isomer, 1-methoxy-2-propanol, over the secondary
alcohol, 2-methoxy-1-propanol.[23]

General Protocol:

» Reactant Charging: Propylene oxide and an excess of methanol are charged into a suitable
reactor.[22]
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o Catalyst Addition: A basic catalyst, such as sodium hydroxide (NaOH) or a specialized
heterogeneous catalyst like magnesium oxide (MgO), is introduced.[22][23]

e Reaction: The mixture is heated and stirred under controlled temperature and pressure,
allowing for the ring-opening of the propylene oxide epoxide by methanol.[23][24]

 Purification: The resulting product mixture, containing 1-methoxy-2-propanol, unreacted
methanol, the 2-methoxy-1-propanol isomer, and other byproducts, is subjected to distillation
to isolate the purified 1-methoxy-2-propanol.[8][22]

Propylene Oxide
+

Methanol

Basic Catalyst
(e.g., MgO, NaOH)

/
/

|

|
Reaction Side Reaction |
- |

|

1-Methoxy-2-propanol | 2-Methoxy-1-propanol
(Primary Product, ~90-98%) (Isomer)

Click to download full resolution via product page
Caption: Synthesis pathway of 1-methoxy-2-propanol.

Quantification in Biological Samples

A common requirement in toxicological and occupational health studies is the quantification of
1-methoxy-2-propanol and its metabolites in biological matrices like plasma or urine.[2] Gas
chromatography is a frequently used analytical technique for this purpose.[25]

General Protocol (GC-FID):

o Sample Preparation: A known volume of plasma or urine is obtained. An internal standard is
added.

o Extraction: The sample undergoes solvent extraction to isolate 1-methoxy-2-propanol and its
metabolites from the biological matrix.[2]
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e Analysis: The extract is injected into a Gas Chromatograph equipped with a Flame lonization
Detector (GC-FID).[25] A capillary column is used for separation.

e Quantification: The concentration is determined by comparing the peak areas of the analyte
and its metabolite to those of a calibration curve prepared with known standards. The limit of
guantification is typically in the low pg/mL range.[25]

1. Sample Collection 2 Solvent Extraction 3. GC-FID Analysis 4. Data Processing 5. Quantification
(Plasma or Urine) ’ (Capillary Column) (Peak Integration) (vs. Calibration Curve)

Click to download full resolution via product page

Caption: Experimental workflow for analyzing 1-methoxy-2-propanol.

Metabolism

Upon absorption, 1-methoxy-2-propanol is readily metabolized. The primary metabolic pathway
for the alpha-isomer involves its conversion to 1,2-propanediol (propylene glycol).[25] The more
toxic beta-isomer (2-methoxy-1-propanol) is metabolized via alcohol/aldehyde dehydrogenase
to form 2-methoxypropionic acid, which is linked to its adverse health effects.[20][21]

1-Methoxy-2-propanol 2-Methoxy-1-propanol
(a-isomer) (B-isomer impurity)

Metabolism via
Alcohol/Aldehyde
Dehydrogenase

Metabolism

1,2-Propanediol
(Propylene Glycol)

2-Methoxypropionic Acid

(Toxic Metabolite)

Click to download full resolution via product page

Caption: Metabolic pathways for isomers of propylene glycol methyl ether.

Applications
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Due to its excellent solvent properties, 1-methoxy-2-propanol is widely used across various
industries.[8][9]

Coatings and Inks: It serves as a solvent for paints, lacquers, varnishes, and printing inks.[9]
[13][18]

o Cleaners: It is used as a coupling agent and solvent in industrial and household cleaning
formulations.[9]

o Chemical Intermediate: It is a precursor in the synthesis of other chemicals, most notably
propylene glycol methyl ether acetate (PMA).

o Other Uses: It also finds application as a fuel antifreeze, an extractant, and in agricultural
pesticide formulations.[8][9][18]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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